Cas no 2490426-41-8 (4-(propa-1,2-dien-1-yl)piperidine)

• Product Name: 4-(propa-1,2-dien-1-yl)piperidine
• CAS No: 2490426-41-8
• MF: C₈H₁₃N
• MW: 123.195522069931
• MDL: MFCD32852916
• CID: 5670422
• PubChem ID: 91194923
• Update Time: 2025-05-21

4-(propa-1,2-dien-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2490426-41-8
• CID 91194923
• 4-(propa-1,2-dien-1-yl)piperidine
• EN300-27144378
• 4-(1,2-Propadien-1-yl)piperidine

• MDL： MFCD32852916
• Inchi： 1S/C8H13N/c1-2-3-8-4-6-9-7-5-8/h3,8-9H,1,4-7H2
• InChI Key： DFBQZWCXLFMEEB-UHFFFAOYSA-N
• SMILES： N1CCC(C=C=C)CC1

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Additional information on 4-(propa-1,2-dien-1-yl)piperidine

4-(Propa-1,2-Dien-1-Yl)Piperidine: A Comprehensive Overview

4-(Propa-1,2-dien-1-yl)piperidine, also known by its CAS number 2490426-41-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its piperidine ring substituted with a propadienyl group, has garnered attention due to its unique structural properties and potential applications in drug design. Recent studies have shed light on its synthesis, biological activity, and structural modifications, making it a focal point for researchers.

The synthesis of 4-(propa-1,2-dien-1-yl)piperidine has been explored through various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven efficient in constructing the propadienyl-piperidine linkage. This method not only enhances the yield but also ensures high purity, making it suitable for large-scale production. Additionally, advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

In terms of biological activity, 4-(propa-1,2-dien-1-yl)piperidine has demonstrated promising results in vitro. Recent research highlights its potential as a modulator of ion channels, particularly voltage-gated sodium channels. This property suggests its utility in the development of anti-inflammatory and analgesic agents. Furthermore, studies conducted on cellular models indicate that this compound exhibits selective cytotoxicity against certain cancer cell lines, pointing towards its potential in oncology.

The structural versatility of 4-(propa-1,2-dien-1-yl)piperidine has also led to investigations into its derivatives. By modifying the substituents on the piperidine ring or altering the propadienyl group, researchers have created analogs with enhanced pharmacokinetic profiles. For instance, the introduction of electron-withdrawing groups has been shown to improve solubility and bioavailability, which are critical factors for drug efficacy.

From an applications perspective, 4-(propa-1,2-dien-1-yl)piperidine holds promise in several therapeutic areas. Its ability to interact with G-protein coupled receptors (GPCRs) makes it a candidate for treating neurological disorders such as epilepsy and Parkinson's disease. Moreover, its anti-inflammatory properties position it as a potential alternative to conventional nonsteroidal anti-inflammatory drugs (NSAIDs), which often come with adverse side effects.

In conclusion, 4-(propa-1,2-dien-1-yI)piperidine, CAS No. 2490426-41-, represents a valuable compound with diverse applications in drug discovery and development. Its synthesis methods continue to evolve with advancements in catalytic chemistry, while its biological activities offer new avenues for therapeutic intervention. As research progresses, this compound is expected to play an increasingly important role in the development of novel pharmaceutical agents.